Cas no 83586-81-6 (7-Cysteaminomitosane)

• Product Name: 7-Cysteaminomitosane
• CAS No: 83586-81-6
• MF: C₁₇H₂₂N₄O₅S
• MW: 394.445382595062
• CID: 727240
• PubChem ID: 128547
• Update Time: 2024-03-01

7-Cysteaminomitosane Chemical and Physical Properties

Names and Identifiers

• 7-cysteaminomitosane
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6-[(2-mercaptoethyl)
• Azirino[2',3':3,4]pyrrolo[1,2-a]indole-4,7-dione,8-[[(aminocarbonyl)oxy]methyl]-1,1a,2,8,8a,8b-hexahydro-6-[(2-mercaptoethyl)amino]-8a-methoxy-5-methyl-,(1aS,8S,8aR,8bS)-
• RR 150
• Azirino(2',3':3,4)pyrrolo(1,2-a)indole-4,7-dione, 8-(((aminocarbonyl)oxy)methyl)-1,1a,2,8,8a,8b-hexahydro-6-((2-mercaptoethyl)amino)-8a-methoxy-5-methyl-, (1aR-(1aalpha,8beta,8aalpha,8balpha))-
• {8a-Methoxy-5-methyl-4,7-dioxo-6-[(2-sulfanylethyl)amino]-1,1a,2,4,7,8,8a,8b-octahydroazireno[2',3':3,4]pyrrolo[1,2-a]indol-8-yl}methyl hydrogen carbonimidate
• (1aS)-5-Methyl-6-(2-mercaptoethylamino)-8beta-(carbamoyloxymethyl)-8aalpha-methoxy-1,1aalpha
• 7-Cysteaminomitosane

• Inchi： 1S/C17H22N4O5S/c1-7-11(19-3-4-27)14(23)10-8(6-26-16(18)24)17(25-2)15-9(20-15)5-21(17)12(10)13(7)22/h8-9,15,19-20,27H,3-6H2,1-2H3,(H2,18,24)/t8-,9+,15+,17-/m1/s1
• InChI Key： COKNNHGNZPVVTQ-CJUKMMNNSA-N
• SMILES： SCCNC1=C(C)C(C2=C(C1=O)[C@@H](COC(N)=O)[C@]1([C@@H]3[C@H](CN12)N3)OC)=O

Computed Properties

• Exact Mass: 394.131091
• Monoisotopic Mass: 394.131091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 134

Experimental Properties

• Density: 1.49
• Boiling Point: 637.2°C at 760 mmHg
• Flash Point: 339.2°C
• Refractive Index: 1.663

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolequinones Mitomycins, mitosane and mitosene derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Mitomycins, mitosane and mitosene derivatives